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Compound of Interest

Compound Name: Diethylene glycol dibutyl ether

Cat. No.: B090791 Get Quote

Diethylene Glycol Dibutyl Ether: A
Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Diethylene glycol dibutyl ether, also known by trade names such as Dibutyl Carbitol, is a

versatile, high-boiling point, aprotic solvent with a wide range of applications in industrial and

research settings. Its unique combination of properties, including excellent solvency for non-

polar substances, thermal stability, and low volatility, makes it a valuable medium for various

chemical reactions and formulations. This technical guide provides an in-depth overview of its

synonyms, chemical and physical properties, and key applications, with a focus on

experimental protocols and relevant biological pathways for researchers in drug development

and related fields.

Synonyms and Chemical Identity
Diethylene glycol dibutyl ether is known by a variety of synonyms in the chemical literature

and commercial products. A comprehensive list is provided in Table 1 for easy reference.

Table 1: Synonyms for Diethylene Glycol Dibutyl Ether
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Common Name/Trade Name Systematic Name Other Names

Dibutyl carbitol[1]
1-[2-(2-

butoxyethoxy)ethoxy]butane[1]
Bis(2-butoxyethyl) ether[1]

Butyl diglyme[1] 2-Butoxyethyl ether Di-(2-butoxyethyl)-ether[2]

Diethylene glycol di-n-butyl

ether[1]
5,8,11-Trioxapentadecane[1] Dibutyl diglycol (DBDG)[2]

Butex[1] Ether, bis(2-butoxyethyl)[1] 2,2'-Dibutoxyethyl ether[1]

DEGDBE[1]
Butane, 1,1'-[oxybis(2,1-

ethanediyloxy)]bis-[1]
Di-n-butyl Carbitol

Physicochemical Properties
The utility of diethylene glycol dibutyl ether stems from its distinct physical and chemical

properties. A summary of its key quantitative data is presented in Table 2.

Table 2: Physicochemical Properties of Diethylene Glycol Dibutyl Ether
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Property Value Reference

Molecular Formula C₁₂H₂₆O₃ [1]

Molecular Weight 218.33 g/mol [1]

CAS Number 112-73-2 [2]

Appearance Clear, colorless liquid [2]

Odor Characteristic, mild [2]

Boiling Point 256 °C (493 °F) at 760 mmHg [1][3]

Melting Point -60.2 °C (-76 °F) [1][3]

Density 0.885 g/mL at 20 °C [1][3]

Solubility in Water < 1 mg/mL at 22 °C (Insoluble) [1][3]

Solubility in Organic Solvents
Miscible with ethanol, acetone,

benzene, ether
[2]

Vapor Pressure 0.02 mmHg at 20 °C [1][3]

Flash Point 118 °C (245 °F) [1][3]

Autoignition Temperature 310 °C (590 °F) [1][3]

Applications and Experimental Protocols
Diethylene glycol dibutyl ether's inert nature and high boiling point make it a suitable solvent

for a variety of chemical transformations.

Grignard Reactions
Due to its ability to solvate metal cations and its high thermal stability, diethylene glycol
dibutyl ether is an excellent solvent for Grignard reactions.[2]

Experimental Protocol: Preparation of Ethylmagnesium Bromide

Apparatus Setup: A dry, three-necked round-bottom flask equipped with a magnetic stirrer, a

reflux condenser, a dropping funnel, and a nitrogen inlet is assembled. All glassware must be
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thoroughly dried to prevent quenching of the Grignard reagent.

Reagents:

Magnesium turnings (1 equivalent)

Ethyl bromide (1 equivalent)

Anhydrous diethylene glycol dibutyl ether

Procedure:

Place the magnesium turnings in the reaction flask under a nitrogen atmosphere.

Add a small portion of the diethylene glycol dibutyl ether to cover the magnesium.

Dissolve the ethyl bromide in diethylene glycol dibutyl ether in the dropping funnel.

Add a small amount of the ethyl bromide solution to the magnesium suspension to initiate

the reaction. Initiation may be indicated by a slight warming of the mixture or the

appearance of bubbles.

Once the reaction has started, add the remaining ethyl bromide solution dropwise at a rate

that maintains a gentle reflux.

After the addition is complete, continue to stir the mixture at room temperature or with

gentle heating (e.g., 40 °C) until the magnesium is consumed.

The resulting Grignard reagent is a grayish solution and should be used immediately or

stored under an inert atmosphere.

Lipase-Catalyzed Transesterification
Diethylene glycol dibutyl ether has been explored as a benign solvent for enzymatic

reactions, such as lipase-catalyzed transesterification for biodiesel production. It has been

shown to be highly compatible with immobilized lipases, leading to higher enzyme activities

and stabilities compared to other solvents like t-butanol.
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Experimental Protocol: Lipase-Catalyzed Transesterification of Triglycerides

Materials:

Triglyceride source (e.g., vegetable oil)

Methanol or other short-chain alcohol

Immobilized lipase (e.g., Candida antarctica lipase B)

Diethylene glycol dibutyl ether (solvent)

Procedure:

In a temperature-controlled reaction vessel, dissolve the triglyceride in diethylene glycol
dibutyl ether.

Add the immobilized lipase to the mixture.

Initiate the reaction by adding the alcohol (e.g., methanol) to the mixture. The alcohol may

be added stepwise to minimize enzyme deactivation.

Maintain the reaction at a constant temperature (e.g., 40-50 °C) with continuous stirring.

Monitor the progress of the reaction by taking samples at regular intervals and analyzing

the conversion of triglycerides to fatty acid methyl esters (FAMEs) using techniques such

as gas chromatography (GC).

Upon completion, separate the immobilized lipase from the reaction mixture by filtration for

potential reuse.

The product mixture can be purified by removing the excess alcohol and separating the

glycerol byproduct.

Metabolic Pathway and Toxicological Signaling
While diethylene glycol dibutyl ether itself is relatively inert, like other glycol ethers, it can be

metabolized in the body. The primary metabolic pathway for diethylene glycol ethers involves
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oxidation to their corresponding alkoxyacetic acids. For diethylene glycol dibutyl ether, this

would result in the formation of butoxyethoxyacetic acid (BEAA).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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